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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzaldehyde

Cat. No.: B012311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and material safety data sheet

(MSDS) information for 2-Amino-4-nitrobenzaldehyde (CAS No. 109466-84-4). The following

sections detail the compound's hazardous properties, safe handling procedures, emergency

protocols, and physical and chemical characteristics to ensure its proper use in a laboratory

and research setting.

Section 1: Chemical and Physical Properties
2-Amino-4-nitrobenzaldehyde is an organic compound that typically appears as an orange to

red solid.[1] It is important to be aware of its physical and chemical properties for safe storage

and handling.
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Property Value Reference(s)

CAS Number 109466-84-4 [2]

Molecular Formula C₇H₆N₂O₃ [2]

Molecular Weight 166.13 g/mol

Appearance Orange to red solid [1]

Purity ≥ 95% [3]

Melting Point 42 - 44 °C (108 - 111 °F) [4]

Boiling Point 153 °C (307 °F) at 31 hPa [4]

Autoignition Temperature 200 °C (392 °F) [4]

Storage Temperature
2 - 8 °C (36 - 46 °F) under an

inert atmosphere
[1][3]

Section 2: Hazard Identification and GHS
Classification
2-Amino-4-nitrobenzaldehyde is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification highlights its potential health and environmental risks.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term
3

H412: Harmful to aquatic life

with long lasting effects
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Signal Word: Warning

Hazard Pictograms:

alt text

GHS07

Section 3: Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 2-Amino-4-
nitrobenzaldehyde to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment must be worn at all times when

handling this compound.

PPE Type Specifications

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Ensure that skin is not exposed.

Respiratory Protection

Use a NIOSH (US) or CEN (EU) approved

respirator. For nuisance exposures, a type P95

(US) or P1 (EU) particle respirator is suitable.

For higher-level protection, use type OV/AG/P99

(US) or ABEK-P2 (EU) respirator cartridges.

Handling Procedures
Experimental work with 2-Amino-4-nitrobenzaldehyde should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Experimental Protocol: General Handling
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Dispensing: Avoid the formation and inhalation of dust.[5] Use appropriate tools to handle the

solid material.

Work Practice: Do not eat, drink, or smoke in the laboratory area.[6]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[4]

Clothing: Immediately change any contaminated clothing.[4]

Storage Conditions
Proper storage is crucial to maintain the stability and integrity of 2-Amino-4-
nitrobenzaldehyde.

Temperature: Store in a cool, dry place at a recommended temperature of 2-8°C.[3]

Atmosphere: Keep in a dark place under an inert atmosphere (e.g., nitrogen or argon).[3]

Container: Keep the container tightly closed.[4]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[7]

Section 4: Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action must be taken.

First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

artificial respiration. Consult a

physician.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a physician.

[4]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

Remove contact lenses if

present and easy to do.

[4]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

POISON CENTER or doctor if

you feel unwell. Consult a

physician.

[4]

Spills and Leaks
Evacuation: Evacuate personnel to a safe area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent the product from entering drains.

Cleanup: Sweep up the spilled material and shovel it into a suitable, closed container for

disposal. Avoid creating dust.

Section 5: Fire-Fighting Measures
2-Amino-4-nitrobenzaldehyde is combustible.[4]
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Aspect Information Reference(s)

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

Specific Hazards

In case of fire, hazardous

combustion products such as

carbon oxides and nitrogen

oxides (NOx) may be liberated.

Firefighter Protection

Wear a self-contained

breathing apparatus for

firefighting if necessary.

Section 6: Toxicological Information
The toxicological properties of 2-Amino-4-nitrobenzaldehyde have not been thoroughly

investigated. However, based on its GHS classification, it is harmful if swallowed and causes

skin, eye, and respiratory irritation.[4] No component of this product at levels greater than or

equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

Section 7: Experimental and Logical Diagrams
The following diagrams illustrate key workflows and potential biological interactions relevant to

compounds of this class.
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Safe Handling Workflow Emergency Response Workflow

Preparation:
- Verify fume hood function

- Ensure emergency equipment is accessible

Don Personal Protective Equipment:
- Safety goggles

- Lab coat
- Appropriate gloves

Chemical Handling:
- Weigh/dispense in fume hood

- Avoid dust generation

Reaction/Use:
- Monitor reaction conditions

- Maintain containment

Post-Experiment Cleanup:
- Decontaminate surfaces

- Segregate waste

PPE Removal & Hygiene:
- Remove gloves correctly
- Wash hands thoroughly

Spill or Exposure Occurs

Assess Situation:
- Nature of exposure

- Size of spill

Administer First Aid
(as per Section 4.1)

Evacuate Immediate Area Raise Alarm / Notify Supervisor

Control Spill
(if safe to do so) Consult Safety Data Sheet

Click to download full resolution via product page

Safe Handling and Emergency Response Workflow
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Potential Intrinsic Apoptosis Pathway for Nitroaromatic Derivatives

Cellular Stress
(Induced by compound)

Modulation of Bcl-2 Family Proteins
(e.g., Bax up, Bcl-2 down)

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c Release

Apaf-1

Apoptosome Formation

Pro-Caspase-9

Active Caspase-9

Active Caspase-3

Pro-Caspase-3

Apoptosis

Disclaimer: This diagram illustrates a potential mechanism of action for some nitroaromatic compounds. It has not been specifically validated for 2-Amino-4-nitrobenzaldehyde.

Click to download full resolution via product page

Potential Biological Pathway for Related Compounds
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Section 8: Disposal Considerations
Waste materials are hazardous and must be disposed of correctly.

Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.

The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber, but extra care should be taken as it is highly flammable.

Contaminated Packaging: Dispose of as unused product.

Section 9: Synthesis and Experimental Protocols
While this document focuses on safety, a brief overview of a synthesis protocol is provided to

contextualize handling procedures.

Experimental Protocol: Synthesis of 2-Amino-4-nitrobenzaldehyde

This protocol is adapted from the literature and should be performed with all necessary safety

precautions as outlined in Section 3.[1][8]

Reactants: (2-Amino-4-nitrophenyl)methanol is reacted with manganese dioxide.

Solvent: A mixture of tetrahydrofuran and dichloromethane is used.

Procedure: The reaction is stirred at room temperature.

Workup: Upon completion, the reaction mixture is filtered to remove insoluble solids.

Purification: The filtrate is concentrated, and the crude product is purified by silica gel column

chromatography.

This synthesis involves the handling of a solid reactant and product, solvents, and filtration and

chromatography steps, all of which require careful execution within a fume hood while wearing

appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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